Cas no 2225176-80-5 (5-(Pyridin-4-yl)thiophene-2-boronic acid)

• Product Name: 5-(Pyridin-4-yl)thiophene-2-boronic acid
• CAS No: 2225176-80-5
• MF: C₉H₈BNO₂S
• MW: 205.04
• CID: 5143453
• PubChem ID: 133634758
• Update Time: 2025-08-03

5-(Pyridin-4-yl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-4-yl)thiophene-2-boronic acid
• SY387457
• MFCD28344262
• 5-(4-Pyridyl)thiophene-2-boronic Acid
• 2225176-80-5
• (5-(Pyridin-4-yl)thiophen-2-yl)boronic acid

• Inchi： 1S/C9H8BNO2S/c12-10(13)9-2-1-8(14-9)7-3-5-11-6-4-7/h1-6,12-13H
• InChI Key： AJACTOJMBSUHOP-UHFFFAOYSA-N
• SMILES： C1(B(O)O)SC(C2=CC=NC=C2)=CC=1

Computed Properties

• Exact Mass: 205.0368798g/mol
• Monoisotopic Mass: 205.0368798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 5-(Pyridin-4-yl)thiophene-2-boronic acid

5-(Pyridin-4-yl)thiophene-2-boronic acid (CAS No. 2225176-80-5): A Versatile Boronic Acid Derivative for Organic Synthesis and Drug Discovery

5-(Pyridin-4-yl)thiophene-2-boronic acid (CAS No. 2225176-80-5) is an important boronic acid derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in organic synthesis, pharmaceutical research, and material science. This heterocyclic compound combines the structural features of pyridine and thiophene rings with a boronic acid functional group, making it a valuable building block for various chemical transformations.

The growing interest in 5-(Pyridin-4-yl)thiophene-2-boronic acid is reflected in the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly interested in its potential as a key intermediate in the synthesis of biologically active molecules, with applications ranging from drug discovery to material engineering. The compound's CAS number 2225176-80-5 serves as a unique identifier in chemical databases and regulatory documentation.

One of the most significant applications of 5-(Pyridin-4-yl)thiophene-2-boronic acid is in Suzuki-Miyaura cross-coupling reactions, a powerful tool in modern organic synthesis. This palladium-catalyzed reaction allows for the formation of carbon-carbon bonds between aryl or vinyl boronic acids and halides, enabling the construction of complex molecular architectures. The presence of both pyridine and thiophene moieties in this boronic acid derivative makes it particularly valuable for creating conjugated systems with interesting electronic properties.

In pharmaceutical research, 5-(Pyridin-4-yl)thiophene-2-boronic acid CAS 2225176-80-5 has shown promise as a building block for drug candidates. The pyridine-thiophene scaffold is found in several biologically active compounds, and the addition of a boronic acid group can enhance binding affinity to biological targets. Recent studies have explored its potential in developing inhibitors for various enzymes and receptors, particularly in the field of kinase inhibition, which is a hot topic in cancer research.

The compound's molecular structure features a thiophene-2-boronic acid core substituted at the 5-position with a pyridin-4-yl group. This arrangement creates a planar, conjugated system that exhibits interesting electronic properties. The boronic acid functionality (-B(OH)₂) is known for its ability to form reversible covalent bonds with diols and other Lewis basic functional groups, a property that has been exploited in various applications including molecular recognition and sensor development.

From a synthetic chemistry perspective, 5-(Pyridin-4-yl)thiophene-2-boronic acid 2225176-80-5 offers several advantages. The compound is relatively stable under ambient conditions, though like most arylboronic acids, it should be protected from prolonged exposure to moisture. Its moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF) makes it convenient for use in various reaction conditions.

Recent advancements in heterocyclic chemistry have highlighted the importance of 5-(Pyridin-4-yl)thiophene-2-boronic acid as a versatile intermediate. The compound's dual heterocyclic nature allows for multiple points of functionalization, enabling the creation of diverse molecular libraries for drug discovery programs. This aligns well with current trends in combinatorial chemistry and high-throughput screening approaches.

In material science applications, derivatives of 5-(Pyridin-4-yl)thiophene-2-boronic acid CAS No. 2225176-80-5 have shown potential in the development of organic electronic materials. The extended π-conjugation resulting from the pyridine-thiophene system, combined with the tunable electronic properties imparted by the boronic acid group, makes this compound interesting for applications in organic semiconductors and photovoltaic materials.

The synthesis of 5-(Pyridin-4-yl)thiophene-2-boronic acid typically involves the preparation of the thiophene core followed by introduction of the pyridine substituent and subsequent boronation at the 2-position. Modern synthetic approaches often employ palladium-catalyzed borylation methods, which offer excellent regioselectivity and good yields. The compound's CAS registry number 2225176-80-5 is essential for researchers to locate precise synthetic procedures and characterization data in the literature.

Quality control of 5-(Pyridin-4-yl)thiophene-2-boronic acid is crucial for its applications in sensitive areas like pharmaceutical development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. The boronic acid functionality can be specifically characterized by 11B NMR spectroscopy.

As research into boronic acid-containing compounds continues to expand, 5-(Pyridin-4-yl)thiophene-2-boronic acid 2225176-80-5 is likely to find even broader applications. Current investigations are exploring its use in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and as a component in covalent organic frameworks (COFs). These cutting-edge applications demonstrate the compound's relevance to contemporary chemical research.

For researchers working with 5-(Pyridin-4-yl)thiophene-2-boronic acid CAS 2225176-80-5, proper handling and storage are important considerations. While the compound doesn't fall under hazardous classifications, standard laboratory precautions should be observed. The material should be stored in a cool, dry place, preferably under inert atmosphere to maintain its stability over extended periods.

The commercial availability of 5-(Pyridin-4-yl)thiophene-2-boronic acid has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. When sourcing this material, researchers should pay attention to the stated purity levels and request appropriate analytical data to ensure the quality meets their specific application requirements.

Looking forward, the unique structural features of 5-(Pyridin-4-yl)thiophene-2-boronic acid suggest it will continue to play an important role in chemical research. Its combination of heteroaromatic systems with a reactive boronic acid group provides a versatile platform for molecular design across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is poised to remain a valuable tool in the chemist's repertoire.